Cas no 196599-71-0 (2-Propyn-1-ol, 3-(4-ethoxyphenyl)-)
196599-71-0 structure
Product name:2-Propyn-1-ol, 3-(4-ethoxyphenyl)-
2-Propyn-1-ol, 3-(4-ethoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propyn-1-ol, 3-(4-ethoxyphenyl)-
- 3-(4-Ethoxy-phenyl)-prop-2-yn-1-ol
- MFCD12155643
- 196599-71-0
- starbld0042085
- 3-(4-ethoxyphenyl)prop-2-yn-1-ol
- 3-(4-Ethoxy-phenyl)-prop-2-yn-1-ol, 97%
-
- MDL： MFCD12155643
- Inchi： InChI=1S/C11H12O2/c1-2-13-11-7-5-10(6-8-11)4-3-9-12/h5-8,12H,2,9H2,1H3
- InChI Key： PMHDWRWRUYWRCT-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 176.083729621Da
- Monoisotopic Mass: 176.083729621Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 29.5Ų
2-Propyn-1-ol, 3-(4-ethoxyphenyl)- Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | BA19755-1g |
3-(4-Ethoxy-phenyl)-prop-2-yn-1-ol |
196599-71-0 | 97% | 1g |
$993.00 | 2024-04-20 | |
| A2B Chem LLC | BA19755-5g |
3-(4-Ethoxy-phenyl)-prop-2-yn-1-ol |
196599-71-0 | 97% | 5g |
$2523.00 | 2024-04-20 | |
| abcr | AB570575-1 g |
3-(4-Ethoxy-phenyl)-prop-2-yn-1-ol, 97%; . |
196599-71-0 | 97% | 1g |
€1,338.30 | 2023-07-11 | |
| abcr | AB570575-1g |
3-(4-Ethoxy-phenyl)-prop-2-yn-1-ol, 97%; . |
196599-71-0 | 97% | 1g |
€1285.20 | 2025-03-19 |
2-Propyn-1-ol, 3-(4-ethoxyphenyl)- Related Literature
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V. Vongsutilers,P. M. Gannett Org. Biomol. Chem., 2018,16, 2198-2209
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Maxime Melikian,Johannes Gramüller,Johnny Hioe,Julian Greindl,Ruth M. Gschwind Chem. Sci., 2019,10, 5226-5234
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Teis Joranger,Jens V. Kildgaard,Solvejg Jørgensen,Jonas Elm,Kurt V. Mikkelsen Phys. Chem. Chem. Phys., 2019,21, 17274-17287
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Jörg Maurer,Rainer F. Winter,Biprajit Sarkar,Jan Fiedler,Stanislav Záliš Chem. Commun., 2004, 1900-1901
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:196599-71-0)2-Propyn-1-ol, 3-(4-ethoxyphenyl)-
Purity:99%
Quantity:1g
Price ($):793.0